molecular formula C16H20N4O2S B296135 2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide

2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide

Cat. No.: B296135
M. Wt: 332.4 g/mol
InChI Key: SQOHFXHSPPSQCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide (referred to as Compound X in This paper aims to provide an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for Compound X.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism in cancer treatment.
Biochemical and Physiological Effects:
Compound X has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. It has also been shown to reduce inflammation and oxidative stress, which are key factors in the development of many diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Compound X in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology and developing new cancer treatments. However, one of the limitations of using Compound X is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for research on Compound X, including the development of more efficient synthesis methods, the identification of its molecular targets and mechanisms of action, and the evaluation of its potential as a therapeutic agent for various diseases. Moreover, the use of Compound X in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity, making it a more viable candidate for clinical use.
Conclusion:
In conclusion, Compound X is a promising chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Compound X may lead to the development of new therapies for various diseases, including cancer.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that includes the reaction of tert-butyl acetate with thioacetamide, followed by the reaction of the resulting product with 5-phenylbarbituric acid. The final product is obtained through the reaction of the intermediate product with ammonia. This synthesis method has been reported in several scientific journals and has been successfully replicated by many researchers.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Moreover, it has been shown to inhibit the growth of several cancer cell lines, making it a promising candidate for cancer treatment.

Properties

Molecular Formula

C16H20N4O2S

Molecular Weight

332.4 g/mol

IUPAC Name

2-[(6-amino-4-oxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]-N-tert-butylacetamide

InChI

InChI=1S/C16H20N4O2S/c1-16(2,3)20-11(21)9-23-15-18-13(17)12(14(22)19-15)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,20,21)(H3,17,18,19,22)

InChI Key

SQOHFXHSPPSQCC-UHFFFAOYSA-N

Isomeric SMILES

CC(C)(C)NC(=O)CSC1=NC(=O)C(=C(N1)N)C2=CC=CC=C2

SMILES

CC(C)(C)NC(=O)CSC1=NC(=O)C(=C(N1)N)C2=CC=CC=C2

Canonical SMILES

CC(C)(C)NC(=O)CSC1=NC(=O)C(=C(N1)N)C2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.